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Introduction: The Imperative for Standardized
Battery Performance Evaluation

The proliferation of lithium-ion (Li-ion) batteries across industries, from consumer electronics to
electric vehicles and grid-scale energy storage, necessitates robust and reproducible testing
protocols. The performance, reliability, and safety of these energy storage systems are
paramount. This guide provides a detailed framework for researchers and scientists to conduct
comprehensive performance testing on commercial Li-ion cells. We move beyond simple
procedural lists to explain the causality behind experimental choices, ensuring a deep
understanding of how each test characterizes the electrochemical system. The protocols
described herein are designed to be self-validating, grounded in internationally recognized
standards from bodies such as the International Electrotechnical Commission (IEC), the
International Organization for Standardization (ISO), and SAE International.

A battery's performance is not a single value but a complex interplay of its capacity, internal
resistance, power capability, and degradation rate over its operational life. A structured testing
sequence is crucial to building a complete performance profile.[1][2] This typically involves
initial characterization, performance testing under various conditions, and lifecycle assessment.

[1][]

Section 1: Foundational Characterization Protocols

© 2025 BenchChem. All rights reserved. 1/15 Tech Support


https://www.benchchem.com/product/b096436?utm_src=pdf-interest
https://www.mdpi.com/2079-9292/9/1/152
https://www.researchgate.net/publication/338584558_Perspective_on_Commercial_Li-ion_Battery_Testing_Best_Practices_for_Simple_and_Effective_Protocols
https://www.mdpi.com/2079-9292/9/1/152
https://www.researchgate.net/publication/338584558_Perspective_on_Commercial_Li-ion_Battery_Testing_Best_Practices_for_Simple_and_Effective_Protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Before subjecting a battery to rigorous lifecycle or abuse testing, its baseline characteristics
must be accurately established. These initial tests serve as a reference point against which all
future changes are measured.

Protocol 1.1: Initial Conditioning and Capacity
Verification

Causality: The first step in evaluating any commercial cell is to perform a few initial charge-
discharge cycles. This process, sometimes related to the final stages of "formation,” ensures
the solid-electrolyte interphase (SEI) is stable and allows for an accurate and repeatable
measurement of the initial capacity.[2] The capacity, measured in Ampere-hours (Ah), is the
fundamental metric of how much charge a battery can store.[3][4]

Step-by-Step Methodology:

» Visual Inspection: Before any electrical testing, visually inspect the cell for any physical
defects, such as dents, swelling, or leaks. Record the cell's dimensions and weight.

» Rest Period: Allow the cell to rest in a temperature-controlled environment (typically 25°C +
2°C) for at least 5 hours to ensure thermal and electrochemical equilibrium.

« Initial Charge: Charge the cell using the manufacturer's recommended standard charging
protocol. If this is unavailable, a standard Constant Current-Constant Voltage (CC-CV)
protocol is used. Charge at a constant current of 0.5C until the upper cutoff voltage is
reached. Then, maintain the voltage until the charge current tapers to a specified termination
current (e.g., 0.05C).

o Post-Charge Rest: Let the cell rest for 1 hour.

o Capacity Test (Discharge): Discharge the cell at a constant current of 0.5C until the lower
cutoff voltage specified by the manufacturer is reached. The total charge extracted during
this step is the measured capacity.[5]

o Repeat: Repeat steps 3-5 for at least three cycles. The capacity should stabilize. The
average of the last two discharge capacities is recorded as the initial rated capacity of the
cell.

© 2025 BenchChem. All rights reserved. 2/15 Tech Support


https://www.researchgate.net/publication/338584558_Perspective_on_Commercial_Li-ion_Battery_Testing_Best_Practices_for_Simple_and_Effective_Protocols
https://techfinepv.com/how-to-test-lithium-ion-battery/
https://eszoneo.com/info-detail/comprehensive-guide-to-lithium-ion-battery-testing-procedures
https://ydlbattery.com/blogs/ydl-battery-blog/how-to-evaluate-lithium-ion-battery-capacity-performance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Data Presentation: Capacity Verification Parameters

Parameter Typical Value Rationale

Provides a standard baseline
Test Temperature 25°C +x2°C for comparison across tests

and labs.

Standard, safe, and efficient
Charge Protocol Ccc-cv method for charging Li-ion

cells.

A moderate rate that avoids
Charge Rate (CC) 0.5C

excessive stress on a new cell.

Upper Cutoff Voltage

Manufacturer Specified (e.g.,
4.2V)

Exceeding this voltage can
cause irreversible damage and

safety hazards.

Charge Taper Current

0.05C

Ensures the cell is fully and

consistently charged.

Discharge Rate (CC)

0.5C

A moderate rate for accurate

capacity measurement.

Lower Cutoff Voltage

Manufacturer Specified (e.g.,
2.5V -3.0v)

Discharging below this can
cause permanent damage to

the anode.

Note: 'C' or C-rate denotes the current required to discharge the cell's nominal capacity in one
hour. For a 5Ah cell, 1C is 5A, and 0.5C is 2.5A.

Protocol 1.2: DC Internal Resistance (DCIR)

Measurement

Causality: Internal resistance is a critical indicator of a battery's health and its ability to deliver

power efficiently.[3] Higher internal resistance leads to larger voltage drops under load and

increased heat generation, reducing efficiency and performance. The DCIR test, often

performed using a pulse method, provides a simple yet effective measure of this property.
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Step-by-Step Methodology:

Set State of Charge (SOC): Adjust the cell's SOC to a specific level, typically 50%, by
partially charging or discharging it. Let the cell rest for 1 hour to stabilize.

o Apply Discharge Pulse: Apply a high-current discharge pulse for a short duration (e.g., 10
seconds). The current magnitude should be significant (e.g., 1C to 5C) to induce a
measurable voltage drop.

» Record Voltage: Record the voltage just before the pulse (V1) and at the very end of the
pulse (V2).

e Calculate DCIR: The DCIR is calculated using Ohm's law: DCIR = (V1 - V2) / |_pulse

o Repeat at Multiple SOCs: Repeat the measurement at various SOC levels (e.g., 80%, 50%,
20%) to understand how resistance changes with the state of charge.

Section 2: Advanced Performance Characterization

Once baseline characteristics are established, advanced tests are performed to understand the
battery's behavior over its lifetime and under dynamic conditions.

Protocol 2.1: Cycle Life Testing

Causality: Cycle life testing is the cornerstone of battery performance evaluation, designed to
simulate real-world usage and quantify degradation over time.[5] The primary goal is to
determine the number of charge-discharge cycles a battery can endure before its capacity
fades to a predefined end-of-life (EoL) threshold, typically 80% of its initial capacity.[5][6] This
degradation is caused by various mechanisms, including SEI layer growth, loss of lithium
inventory, and structural degradation of the electrodes.
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Caption: Workflow for a typical lithium-ion battery cycle life test.
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Step-by-Step Methodology:

Initial RPT: Perform a Reference Performance Test (RPT) identical to the capacity verification
test (Protocol 1.1) to establish the baseline capacity and resistance at a slow rate (e.g.,
0.5C).[1]

Set Cycling Conditions: Place the cell in a temperature chamber set to the desired testing
temperature (e.g., 25°C or an elevated 45°C for accelerated aging).[5]

Cycling Loop: a. Charge: Charge the cell using a defined CC-CV protocol, often at a higher
rate (e.g., 1C) to simulate typical usage. b. Rest: Allow a short rest period (e.g., 15-30
minutes). c. Discharge: Discharge the cell at a constant current (e.g., 1C) to the lower cutoff
voltage. d. Rest: Allow another short rest period.

Periodic Check-ups: After a set number of cycles (e.g., every 50 or 100 cycles), pause the
main cycling loop.[5]

Perform RPT: Allow the cell to return to the reference temperature (25°C) and perform
another RPT (as in step 1) to measure the current capacity and DCIR.

Continue Cycling: If the capacity is still above the EoL threshold (80%), return the cell to the
cycling temperature and continue the loop from step 3.

Termination: The test is terminated when the measured capacity during an RPT drops below
80% of the initial baseline capacity. The total number of cycles completed is the cycle life of

the battery under those specific conditions.

Protocol 2.2: Electrochemical Impedance Spectroscopy
(EIS)

Causality: EIS is a powerful, non-destructive technique used to probe the internal
electrochemical processes of a battery.[7][8] By applying a small AC voltage or current signal
over a wide range of frequencies, EIS can separate and quantify the different sources of
resistance within the cell, such as the electrolyte resistance (Rb), the resistance of the SEI
layer (RSEI), and the charge transfer resistance (Rct).[9][10] This provides deep insights into
the degradation mechanisms that are not visible with simple DC tests.
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Caption: Conceptual Nyquist plot from an EIS measurement of a Li-ion cell.
Step-by-Step Methodology:
o Preparation: Bring the cell to a desired SOC and temperature and allow it to stabilize.
e Connection: Connect the cell to a potentiostat equipped with a frequency response analyzer.

e Frequency Sweep: Apply a small sinusoidal AC voltage (e.g., 5-10 mV) and sweep the
frequency over a wide range, typically from 100 kHz down to 10 mHz.[9]

o Data Acquisition: The instrument measures the resulting AC current and its phase shift
relative to the applied voltage at each frequency point to calculate the complex impedance.

» Data Analysis: The results are typically plotted on a Nyquist plot (-Z_imaginary vs. Z_real).
The different features of the plot (intercepts, semicircles, and lines) are fitted to an equivalent
circuit model to extract the values of the internal resistance components.[8][9]
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Protocol 2.3: Hybrid Pulse Power Characterization
(HPPC)

Causality: The HPPC test is a standardized method for determining the power capabilities of a
battery.[11][12] It is crucial for applications like electric vehicles, which require high power for
acceleration (discharge) and can recover energy through regenerative braking (charge). The
test characterizes the battery's impedance and power limits across its full SOC range by
applying a series of discharge and charge pulses.[11]

Step-by-Step Methodology:
« Initial Setup: Begin with a fully charged cell at a controlled temperature.
» Discharge Step: Discharge the cell by 10% of its rated capacity using a 1C current.

o Rest Period: Let the cell rest for 1 hour to reach equilibrium. This voltage is recorded as the
Open Circuit Voltage (OCV) for that SOC level.[12]

o Pulse Sequence: a. Apply a 10-second high-rate discharge pulse (e.g., 5C). b. Rest for 40
seconds. c. Apply a 10-second regenerative (charge) pulse at a high rate (e.g., 3.75C).

* Repeat: Repeat steps 2-4 for each 10% SOC decrement until the battery is fully discharged.

e Analysis: The voltage response during the pulses at each SOC level is used to calculate the
DC resistance for both discharge and charge, which in turn determines the peak power
capability of the cell.

Section 3: Safety and Abuse Testing Standards

While performance is key, safety is non-negotiable. Abuse testing is designed to evaluate a
battery's response to off-normal conditions that could occur due to misuse or accidents.[13]
These tests are often destructive and must be performed in specialized facilities with extensive
safety measures. Major international standards govern these procedures.

e |[EC 62619: Specifies safety requirements for secondary lithium cells and batteries used in
industrial applications.[14][15][16]
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o SAE J2464: A recommended practice for abuse testing of Rechargeable Energy Storage

Systems (RESS) in electric and hybrid vehicles.[13][17][18]

« UN/DOT 38.3: A mandatory requirement for the safe transportation of lithium batteries,

simulating conditions like vibration, shock, and altitude changes.[19][20][21][22]

Summary of Key Abuse Tests

Test Name

Purpose

Governing Standard(s)

External Short Circuit

To simulate an external short,
evaluating the response of
safety features like circuit

interrupt devices.[16][23]

IEC 62619, UN 38.3, SAE
J2464

Overcharge

To test the battery's tolerance
to being charged beyond its
voltage limit.[19][23]

IEC 62619, UN 38.3, SAE
J2464

Over-discharge (Forced)

To evaluate the battery's
response to being discharged

below its safe voltage limit.[16]

IEC 62619, UN 38.3

Thermal Abuse

To assess the battery's thermal
stability and resistance to
thermal runaway when
exposed to high temperatures.
[23]

IEC 62619, UN 38.3, SAE
J2464

Impact / Crush / Drop

To simulate mechanical abuse,
such as a vehicle crash or
dropping the device.[16][19]

IEC 62619, UN 38.3, SAE
J2464

Vibration & Shock

To ensure the battery can
withstand the vibrations and
shocks typical of transportation
and vehicle use.[19][24]

UN 38.3, SAE J2464

Conclusion
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A systematic and multi-faceted approach to testing is essential for qualifying commercial

lithium-ion batteries for their intended applications. The protocols outlined in this guide, from

foundational capacity checks to advanced lifecycle and impedance analysis, provide a

comprehensive framework for characterizing battery performance. By grounding these

procedures in established international standards and understanding the scientific causality

behind each step, researchers can generate reliable, comparable, and insightful data,

ultimately contributing to the development of safer and more efficient energy storage solutions.

References

IEC 62619:2022. (2022). Secondary cells and batteries containing alkaline or other non-acid
electrolytes - Safety requirements for secondary lithium cells and batteries, for use in
industrial applications. International Electrotechnical Commission. [Link]

UN 38.3 Transportation Testing for Lithium-lon Batteries. Southwest Research Institute.
[Link]

Dubarry, M., & Anseéan, D. (2020). Perspective on Commercial Li-ion Battery Testing, Best
Practices for Simple and Effective Protocols. Electronics. [Link]

Kim, T., et al. (2019). Modeling and Applications of Electrochemical Impedance Spectroscopy
(EIS) for Lithium-ion Batteries. Journal of Electrochemical Science and Technology. [Link]

ISO 12405-1 EV Battery Performance Test. Eurolab. [Link]
How to Evaluate Lithium-lon Battery Capacity Performance. (2023). Medium. [Link]

New methods for electric and hybrid vehicle battery testing published. (2021). Green Car
Congress. [Link]

UNS38.3 Standard Testing for Safe Lithium Battery Shipping. (2024). Febatt. [Link]
IEC 62619. Battery Design. [Link]

Understanding Lithium lon Battery Electrochemical Impedance Spectroscopy (EIS).
LinkedIn. [Link]

© 2025 BenchChem. All rights reserved. 10/ 15 Tech Support


https://webstore.iec.ch/publication/76632
https://www.swri.org/industry/battery-testing-and-research/un-383-transportation-testing-lithium-ion-batteries
https://www.mdpi.com/2079-9292/9/10/1593
https://www.jecst.org/journal/view.php?doi=10.33961/jecst.2019.00490
https://www.eurolab.net/test-standards/iso-12405-1/
https://medium.com/@samsungsdi_story/how-to-evaluate-lithium-ion-battery-capacity-performance-f30132862a15
https://www.greencarcongress.com/2021/08/20210827-sae.html
https://www.febatt.com/blogs/un38-3-standard-testing-for-safe-lithium-battery-shipping
https://www.batterydesign.net/iec-62619/
https://www.linkedin.com/pulse/understanding-lithium-ion-battery-electrochemical-impedance-eis-
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Wang, X., et al. (2022). Electrochemical Impedance Spectroscopy: A New Chapter in the
Fast and Accurate Estimation of the State of Health for Lithium-lon Batteries. Energies. [Link]

UN 38.3 TESTING AND APPROVALS. Mobile Power Solutions. [Link]
IEC 62619 Testing — Lithium Battery Test. Groupe 6NAPSE. [Link]

What does electrochemical impedance spectroscopy have to do with Li-ion health? (2023).
FAQw. [Link]

SAE J2464 Testing for Rechargeable Energy Storage Systems. Southwest Research
Institute. [Link]

The Vital Shield: Why IEC 62619 Certification Matters for Lithium Batteries. (2024). LinkedIn.
[Link]

IEC 62619 Certification Guide for Industrial Lithium Battery Safety. (2024). KuRui BMS. [Link]
ISO 12405-2. Battery Standards. [Link]

How to Test Lithium-ion Battery Capacity Accurately. HBOWA New Energy. [Link]

How To Test Lithium lon Battery: A Step-by-Step Guide. Techfine. [Link]

ISO 12405 Testing Electric vehicle battery. Groupe 6NAPSE. [Link]

What is UN38.3 Testing and Why Does It Matter for Lithium Batteries. (2024). LinkedIn. [Link]
How to Accurately Measure the Capacity of Lithium Batteries. (2024). LinkedIn. [Link]

UN 38.3 Testing for Lithium Batteries. Intertek. [Link]

SAE J2464 199903: Electric Vehicle Battery Abuse Testing. SAE International. [Link]

SAE J2464 202108: Electric and Hybrid Electric Vehicle Rechargeable Energy Storage
System (RESS) Safety and Abuse Testing. SAE International. [Link]

© 2025 BenchChem. All rights reserved. 11/15 Tech Support


https://www.mdpi.com/1996-1073/15/10/3564
https://www.mobilepowersolutions.com/un-38-3-testing-and-approvals/
https://www.6napse.com/en/testing-iec-62619-lithium-batteries/
https://www.faqwake.com/what-does-electrochemical-impedance-spectroscopy-have-to-do-with-li-ion-health/
https://www.swri.org/industry/battery-testing-research/sae-j2464-testing-rechargeable-energy-storage-systems
https://www.linkedin.com/pulse/vital-shield-why-iec-62619-certification-matters-lithium-yikun-sun-a0qoc
https://www.kuruibms.com/iec-62619-certification-guide-for-industrial-lithium-battery-safety/
https://batterystandards.info/standard/iso-12405-2/
https://www.hbowabattery.com/how-to-test-lithium-ion-battery-capacity-accurately/
https://www.techfine.com/how-to-test-lithium-ion-battery-a-step-by-step-guide
https://www.6napse.com/en/testing-iso-12405-electric-vehicle-battery/
https://www.linkedin.com/pulse/what-un383-testing-why-does-matter-lithium-batteries-large-power-z1zsc
https://www.linkedin.com/pulse/how-accurately-measure-capacity-lithium-batteries-grepow-battery-g7qxc
https://www.intertek.com/automotive/battery-testing/un-38-3/
https://www.sae.org/standards/content/j2464_199903/
https://www.sae.org/standards/content/j2464_202108/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Perspective on Commercial Li-ion Battery Testing, Best Practices for Simple and Effective
Protocols. ResearchGate. [Link]

How to test lithium-ion battery capacity. Jungheinrich Profishop. [Link]

Electrochemical Impedance Spectroscopy of Li-lon battery on-board the Electric Vehicles
based on Fast nonparametric identification method. IEEE Xplore. [Link]

EV Battery Testing Systems: Standards & Key Parameters. SINEXCEL-RE. [Link]

Hybrid Pulse Power Characterization (HPPC) Test: Li-ion Batteries. VALIPOD. [Link]

Principle and Method of HPPC Test for Power Batteries. NEWARE. [Link]

SAE J 2464:2021: Electric and Hybrid Electric Vehicle Rechargeable Energy Storage
System (RESS) Safety and Abuse Testing. ElecEngHub. [Link]

Battery Life Cycle Testing: Methods, Factors & Equipment Guide. SINEXCEL-RE. [Link]

ISO 12405-1:2011. (2011). Electrically propelled road vehicles — Test specification for
lithium-ion traction battery packs and systems — Part 1: High-power applications.
International Organization for Standardization. [Link]

Hybrid Pulse Power Characterization (HPPC) test profile. ResearchGate. [Link]

Battery Test for Electric Vehicles (EV) Application Notes. Arbin Instruments. [Link]

Physics-Informed Design of Hybrid Pulse Power Characterization (HPPC) Tests for
Rechargeable Batteries. ChemRxiv. [Link]

How to Perform a Battery Cycle Test on a Lithium-lon Battery? Neexgent. [Link]

Battery Test Methods and Specifications. ESPEC North America. [Link]

Cycle life testing of lithium batteries: The effect of load-leveling. Journal of Energy Storage.
[Link]

Developing a Lifecycle Test Procedure. Battery Design. [Link]

© 2025 BenchChem. All rights reserved. 12 /15 Tech Support


https://www.researchgate.net/publication/344703565_Perspective_on_Commercial_Li-ion_Battery_Testing_Best_Practices_for_Simple_and_Effective_Protocols
https://www.jungheinrich-profishop.co.uk/expert-advice/battery-capacity-testing
https://ieeexplore.ieee.org/document/8790587
https://www.sinexcel.re/blogs/ev-battery-testing-systems-standards-key-parameters
https://www.valipod.com/post/hybrid-pulse-power-characterization-hppc-test-li-ion-batteries
https://www.newarebattery.com/blog/principle-and-method-of-hppc-test-for-power-batteries/
https://elecenghub.com/sae-j-2464-2021-electric-and-hybrid-electric-vehicle-rechargeable-energy-storage-system-ress-safety-and-abuse-testing/
https://www.sinexcel.re/blogs/battery-life-cycle-testing-methods-factors-equipment-guide
https://www.iso.org/standard/51530.html
https://www.researchgate.net/figure/Hybrid-Pulse-Power-Characterization-HPPC-test-profile_fig6_324446332
https://www.arbin.com/applications/battery-test-for-electric-vehicles-ev-application-notes/
https://chemrxiv.org/engage/chemrxiv/article-details/64f895c2f82bd1c883492570
https://www.neexgent.com/news/how-to-perform-a-battery-cycle-test-on-a-lithium-ion-battery-1191.html
https://espec.com/resource/battery-test-methods/
https://www.sciencedirect.com/science/article/pii/S2352152X1730161X
https://www.batterydesign.net/developing-a-lifecycle-test-procedure/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

e Ageing tests in standards on Li-ion batteries. BatteryStandards.info. [Link]
o Comprehensive Guide to Lithium-lon Battery Testing Procedures. LinkedIn. [Link]

 Battery Testing Protocol | Definition and Examples. PEM Motion. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. mdpi.com [mdpi.com]

. researchgate.net [researchgate.net]

. techfinepv.com [techfinepv.com]

. 8szZoneo.com [eszoneo.com]

. ydIbattery.com [ydlbattery.com]

. How to Perform a Battery Cycle Test on a Lithium-lon Battery?-News [neexgent.com]
. 8SZoneo.com [eszoneo.com]

. mdpi.com [mdpi.com]

°
© 0] ~ » &) EaN w N -

. jecst.org [jecst.org]

.
[ERN
o

. batterypowertips.com [batterypowertips.com]

.
=
=

. valipod.com [valipod.com]

°
[ERN
N

. Principle and Method of HPPC Test for Power Batteries [neware.net]

°
[ERN
w

. SAE International | Advancing mobility knowledge and solutions [sae.org]

[ ]
=
N

. webstore.iec.ch [webstore.iec.ch]

°
[ERN
a1

. IEC 62619 - Battery Design [batterydesign.net]

.
[ERN
[o2]

. LWS Protection DDoS - Vérification en cours [6-napse.com]

°
[ERN
\l

. electrichybridvehicletechnology.com [electrichybridvehicletechnology.com]

© 2025 BenchChem. All rights reserved. 13/15 Tech Support


https://batterystandards.info/wp-content/uploads/2018/12/Ageing-tests-in-standards-on-Li-ion-batteries.pdf
https://www.linkedin.com/pulse/comprehensive-guide-lithium-ion-battery-testing-procedures-gzcpc
https://pem-motion.com/battery-testing-protocol-definition-and-examples/
https://www.benchchem.com/product/b096436?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2079-9292/9/1/152
https://www.researchgate.net/publication/338584558_Perspective_on_Commercial_Li-ion_Battery_Testing_Best_Practices_for_Simple_and_Effective_Protocols
https://techfinepv.com/how-to-test-lithium-ion-battery/
https://eszoneo.com/info-detail/comprehensive-guide-to-lithium-ion-battery-testing-procedures
https://ydlbattery.com/blogs/ydl-battery-blog/how-to-evaluate-lithium-ion-battery-capacity-performance
https://www.neexgent.com/article/how-to-perform-a-battery-cycle-test-on-a-lithium-ion-battery.html
https://eszoneo.com/info-detail/understanding-lithium-ion-battery-electrochemical-impedance-spectroscopy-eis
https://www.mdpi.com/1996-1073/16/4/1599
https://www.jecst.org/upload/pdf/jecst-2019-00528.pdf
https://www.batterypowertips.com/what-does-electrochemical-impedance-spectroscopy-have-to-do-with-li-ion-health-faq/
https://www.valipod.com/post/hybrid-pulse-power-characterization-hppc-test-li-ion-batteries
https://www.neware.net/news/principle-and-method-of-hppc-test-for-power-batteries/230/79.html
https://www.sae.org/standards/j2464_202108-electric-hybrid-electric-vehicle-rechargeable-energy-storage-system-ress-safety-abuse-testing
https://webstore.iec.ch/en/publication/64073
https://www.batterydesign.net/legislation-rules-and-regulations/iec-62619/
https://6-napse.com/en/services/iec-62619-testing/
https://www.electrichybridvehicletechnology.com/news/testing/new-methods-for-electric-and-hybrid-vehicle-battery-testing-published.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o 18. SAE J2464 Testing for Rechargeable Energy Storage Systems | Southwest Research
Institute [swri.org]

e 19. UN 38.3 Transportation Testing for Lithium-lon Batteries | Southwest Research Institute
[swri.org]

e 20. febatt.com [febatt.com]

e 21. UN 38.3 TESTING AND APPROVALS | Mobile Power Solutions
[mobilepowersolutions.com]

e 22. UN 38.3 Testing for Lithium Batteries [intertek.com]
o 23. sealedperformance.com.au [sealedperformance.com.au]
e 24.6-napse.com [6-napse.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Commercial
Lithium-ion Battery Performance Testing]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096436#protocols-for-testing-commercial-lithium-ion-
battery-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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